Cas no 2172293-70-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-iodobenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-iodobenzoic acid
• CAS No: 2172293-70-6
• MF: C₂₄H₁₉IN₂O₅
• MW: 542.322538614273
• CID: 6361047
• PubChem ID: 165815472
• Update Time: 2025-06-08

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-iodobenzoic acid
• 2172293-70-6
• EN300-1487134
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5-iodobenzoic acid

• Inchi： 1S/C24H19IN2O5/c25-14-9-10-21(19(11-14)23(29)30)27-22(28)12-26-24(31)32-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20H,12-13H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： XLHBMSHUJIENOJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)O)C=1)NC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 542.03387g/mol
• Monoisotopic Mass: 542.03387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-iodobenzoic acid

Comprehensive Overview of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-iodobenzoic acid (CAS No. 2172293-70-6)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-iodobenzoic acid (CAS No. 2172293-70-6) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and an iodobenzoic acid moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-protected amino acid derivatives" or "iodobenzoic acid applications" to understand its role in modern drug discovery.

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